Cas no 1806227-94-0 (6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1806227-94-0
• MF: C₇HBrF₃IN₂O
• MW: 392.899323225021
• CID: 4910346
• Update Time: 2025-06-12

6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3IN2O/c8-5-1-3(12)6(4(2-13)14-5)15-7(9,10)11/h1H
• InChI Key： QEWKMLPFALQINA-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C#N)C=1OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.8
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine

Introduction to 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1806227-94-0) and Its Applications in Modern Chemical Biology

6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine, identified by its CAS number 1806227-94-0, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine, including the presence of bromo, cyano, iodo, and trifluoromethoxy substituents, make it an attractive scaffold for medicinal chemists seeking to design novel bioactive molecules.

The strategic positioning of these functional groups on the pyridine ring imparts unique electronic and steric properties to the molecule, enabling it to interact with biological targets in specific ways. The bromo and iodo substituents, for instance, are commonly used in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are fundamental tools in constructing complex organic molecules. The cyano group introduces a polar electron-withdrawing effect, while the trifluoromethoxy group enhances metabolic stability and lipophilicity, making it an ideal candidate for further derivatization.

In recent years, 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine has been employed in various synthetic protocols aimed at developing small-molecule inhibitors for therapeutic applications. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common motif in many kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme activity. By leveraging the reactivity of the halogenated pyridine scaffold, researchers have been able to generate libraries of compounds with potent inhibitory effects.

Moreover, the compound has found utility in the development of antiviral agents. The trifluoromethoxy group, in particular, has been shown to improve pharmacokinetic properties by increasing binding affinity and reducing susceptibility to enzymatic degradation. This feature has been exploited in designing novel antiviral drugs that target viral proteases and polymerases. Recent studies have demonstrated that derivatives of 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine exhibit promising activity against a range of viral pathogens, including those responsible for HIV and hepatitis.

The cyano group in 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine also plays a crucial role in modulating biological activity. It can serve as a handle for further functionalization through nucleophilic addition reactions or as part of a pharmacophore that interacts with specific protein targets. For example, cyano-substituted pyridines have been shown to enhance binding affinity to certain enzymes by forming hydrogen bonds or participating in electrostatic interactions. This versatility has made it a valuable building block in fragment-based drug discovery initiatives.

Recent advances in computational chemistry have further accelerated the use of 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine in drug design. Molecular modeling studies have revealed that this compound can be engineered to fit into various binding pockets of biological targets with high precision. By integrating experimental data with computational predictions, researchers can optimize the structure of 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine derivatives to maximize their therapeutic potential while minimizing off-target effects.

The synthesis of 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine itself is an intricate process that requires careful control of reaction conditions to ensure high yield and purity. Typically, it involves multi-step sequences starting from commercially available pyridine precursors. Each step must be meticulously optimized to prevent unwanted side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

In conclusion, 6-Bromo-2-cyano-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1806227-94) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation across multiple disciplines within the life sciences sector.